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Compound of Interest

Compound Name: N-4-Boc-aminocyclohexanone

Cat. No.: B052298 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of N-
4-Boc-aminocyclohexanone, ensuring compliance with safety regulations and minimizing

environmental impact.

N-4-Boc-aminocyclohexanone is classified as a substance that is very toxic to aquatic life,

underscoring the critical need to prevent its release into the environment.[1][2] Adherence to

the following disposal protocol is therefore mandatory for the protection of both laboratory

personnel and the ecosystem.

Safety and Hazard Information
A summary of the key safety and hazard data for N-4-Boc-aminocyclohexanone is presented

below.
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Property Value Source

Chemical Name
tert-Butyl (4-

oxocyclohexyl)carbamate
[3]

CAS Number 179321-49-4

Molecular Formula C₁₁H₁₉NO₃ [2]

Physical Form Solid [1]

Melting Point 114-118 °C [1]

Hazard Classification Aquatic Acute 1 [1]

Hazard Statement H400: Very toxic to aquatic life [1][2]

Precautionary Statement
P273: Avoid release to the

environment
[1]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of N-4-Boc-aminocyclohexanone, whether as

surplus chemical or as waste, is through incineration by a licensed professional waste disposal

service.

1. Waste Identification and Segregation:

Clearly label all containers with "Hazardous Waste" and the full chemical name, "N-4-Boc-
aminocyclohexanone."

Segregate N-4-Boc-aminocyclohexanone waste from other laboratory waste streams to

prevent accidental mixing with incompatible materials.

2. Personal Protective Equipment (PPE):

Before handling the chemical, ensure appropriate PPE is worn, including safety goggles,

chemical-resistant gloves, and a lab coat.

If there is a risk of generating dust, use a particle respirator.
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3. Containerization:

Use a dedicated, leak-proof, and clearly labeled container for the collection of N-4-Boc-
aminocyclohexanone waste.

For contaminated materials such as gloves, weighing paper, or absorbent pads, place them

in a sealed bag within the designated waste container.

4. Storage:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.

Ensure the storage area is away from drains and sources of ignition.

5. Professional Disposal:

Arrange for the collection and disposal of the waste through a licensed and reputable

chemical waste disposal company.

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber to ensure complete destruction of the compound and to prevent

the release of harmful substances.[2]

Accidental Spill Response
In the event of a spill, follow these procedures to mitigate exposure and environmental

contamination:

Evacuate: Immediately clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.

Avoid creating dust.

Collect: Carefully sweep or scoop the absorbed material into a suitable, sealed container for

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b052298?utm_src=pdf-body
https://www.benchchem.com/product/b052298?utm_src=pdf-body
https://www.capotchem.com/doc/msds_179321-49-4.do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontaminate: Clean the spill area thoroughly with an appropriate solvent and dispose of all

cleaning materials as hazardous waste.

Report: Report the spill to the laboratory supervisor and the institution's Environmental

Health and Safety (EHS) department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N-4-Boc-aminocyclohexanone.
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Waste Generation
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Caption: Disposal workflow for N-4-Boc-aminocyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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